Cas no 1803890-04-1 (1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
• CAS No: 1803890-04-1
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4971597
• Update Time: 2025-05-20

1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one

• Inchi： 1S/C12H13BrF2O2/c1-2-9-4-3-8(5-10(16)7-13)6-11(9)17-12(14)15/h3-4,6,12H,2,5,7H2,1H3
• InChI Key： KFWQBVZXSQSKFI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CC)=C(C=1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one

Research Brief on 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1803890-04-1)

1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1803890-04-1) is a novel chemical compound that has recently garnered attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the class of aryl ketones, characterized by the presence of a difluoromethoxy and ethyl substituents on the phenyl ring. These structural features are believed to contribute to its unique physicochemical properties and biological activity. Recent studies have explored its role as a key intermediate in the synthesis of more complex molecules with potential pharmacological effects.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one, highlighting its efficiency and scalability. The study reported a high-yield synthesis method that could facilitate its use in large-scale pharmaceutical production. The compound's stability under various conditions was also assessed, demonstrating its suitability for further chemical modifications.

Another significant area of research involves the biological evaluation of this compound. Preliminary in vitro studies have shown that 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to confirm its efficacy and safety profile.

Moreover, computational modeling studies have been conducted to predict the compound's binding affinity to various biological targets. These simulations indicate that the difluoromethoxy group enhances the compound's ability to interact with hydrophobic pockets in target proteins, thereby improving its binding efficiency. Such insights are invaluable for guiding the design of derivatives with enhanced pharmacological properties.

Despite these promising findings, challenges remain in the development of 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 1-Bromo-3-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary biological activity warrant additional research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its synthesis, expanding its biological evaluation, and exploring its applications in drug development.